![molecular formula C22H29N5O B2819598 2-{[1-(5,6,7,8-Tetrahydroquinazolin-4-yl)piperidin-4-yl]methyl}-2,3,5,6,7,8-hexahydrocinnolin-3-one CAS No. 2097927-41-6](/img/structure/B2819598.png)
2-{[1-(5,6,7,8-Tetrahydroquinazolin-4-yl)piperidin-4-yl]methyl}-2,3,5,6,7,8-hexahydrocinnolin-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Antibacterial Agents
This compound has shown potential as an antibacterial agent. Its structure allows it to interact with bacterial cell walls, disrupting their integrity and leading to cell death. Research has indicated that derivatives of similar compounds exhibit significant activity against both Gram-positive and Gram-negative bacteria .
Antiviral Applications
The compound’s unique molecular framework makes it a candidate for antiviral research. It can inhibit viral replication by interfering with viral enzymes or proteins essential for the virus’s life cycle. Studies have demonstrated that similar compounds can reduce viral plaque formation, indicating their effectiveness in controlling viral infections .
Cancer Therapeutics
Due to its ability to modulate various cellular pathways, this compound is being explored for its anticancer properties. It can induce apoptosis in cancer cells by targeting specific proteins involved in cell survival and proliferation. Research has shown that compounds with similar structures can selectively inhibit cancer cell growth while sparing normal cells .
Neuroprotective Agents
The compound’s potential neuroprotective effects are being investigated for treating neurodegenerative diseases. It can protect neurons from oxidative stress and apoptosis, which are common features of conditions like Alzheimer’s and Parkinson’s diseases. Studies have highlighted the neuroprotective properties of related compounds in preclinical models.
Anti-inflammatory Agents
This compound is also being studied for its anti-inflammatory properties. It can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various models of inflammatory diseases. Research has shown that similar compounds can effectively reduce inflammation and improve symptoms in animal models.
Antimalarial Agents
The compound’s structure suggests it could be effective against malaria parasites. It can interfere with the parasite’s life cycle, reducing its ability to replicate and cause disease. Research has demonstrated that related compounds have potent antimalarial activity, providing a basis for further investigation.
These applications highlight the versatility and potential of 2-{[1-(5,6,7,8-Tetrahydroquinazolin-4-yl)piperidin-4-yl]methyl}-2,3,5,6,7,8-hexahydrocinnolin-3-one in various fields of scientific research. Each application offers a promising avenue for developing new therapeutic agents and advancing our understanding of these complex biological processes.
If you have any specific questions or need further details on any of these applications, feel free to ask!
Research on antibacterial activity Antiviral study Cancer therapeutics Neuroprotective agents Anti-inflammatory properties : Antioxidant properties : Antifungal applications : Antimalarial agents
Mechanism of Action
Target of Action
Similar compounds, such as 2-morphilino-substituted pyrimidine derivatives, have been used to treat diseases and disorders arising from abnormal cell growth, particularly those associated with pi3 kinase such as cancer, immune disorders, viral infection, and neurological disorders .
Mode of Action
It is known that similar compounds selectively and potently inhibit p97 atpase and GATA modulator , which are critical for various cellular processes.
Biochemical Pathways
Similar compounds have shown potent hypoglycemic activity , suggesting that they may affect glucose metabolism pathways.
Pharmacokinetics
The compound has been synthesized and characterized using various spectral techniques , which could provide insights into its potential bioavailability.
Result of Action
Similar compounds have shown to exhibit promising biological activity , suggesting that they may have significant effects at the molecular and cellular level.
properties
IUPAC Name |
2-[[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]methyl]-5,6,7,8-tetrahydrocinnolin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H29N5O/c28-21-13-17-5-1-3-7-19(17)25-27(21)14-16-9-11-26(12-10-16)22-18-6-2-4-8-20(18)23-15-24-22/h13,15-16H,1-12,14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBWKOJBYDMSKAY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=NN(C(=O)C=C2C1)CC3CCN(CC3)C4=NC=NC5=C4CCCC5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H29N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.